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This technical support center provides in-depth guidance for researchers, scientists, and drug

development professionals on the long-term effects of repeated Diversol Bx use on common

laboratory plastics. This resource offers troubleshooting advice, frequently asked questions,

and detailed experimental protocols to ensure the integrity of your research and equipment.

Frequently Asked Questions (FAQs)
Q1: What is Diversol Bx and what are its active components?

A1: Diversol Bx is a chlorinated alkaline cleaning agent.[1][2] It is characterized as an opaque

pink powder with a distinct chlorine scent. When diluted for use, it creates a solution with a high

pH of 12.0. The primary active ingredient is a chlorine-releasing agent, which is responsible for

its sanitizing properties.

Q2: How does long-term, repeated use of Diversol Bx affect common lab plastics?

A2: The high alkalinity and oxidizing nature of Diversol Bx can have varying effects on

different types of lab plastics over time. This can manifest as discoloration (yellowing), crazing

(the formation of fine cracks), increased brittleness, and a general loss of mechanical strength.

[3] The extent of this degradation is dependent on the type of plastic, the concentration of the

Diversol Bx solution, the duration of exposure, and the temperature.
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Q3: Are there specific plastics that are more or less resistant to Diversol Bx?

A3: Yes, chemical compatibility varies significantly among plastics.

Polypropylene (PP): Generally exhibits good to excellent resistance to the chemical

components of Diversol Bx, including sodium hypochlorite.[4][5][6][7]

Polycarbonate (PC): Is more susceptible to damage. The high alkalinity of Diversol Bx can

cause crazing and cracking in polycarbonate.[3] Chemical compatibility charts rate

polycarbonate as having fair to poor resistance to sodium hypochlorite solutions, especially

at higher concentrations and temperatures.[8][9][10]

Polystyrene (PS): Typically shows good resistance to sodium hypochlorite.[11]

Q4: What are the visible signs of plastic degradation I should look for?

A4: Be vigilant for the following indicators of plastic degradation:

Crazing: A network of fine cracks on the surface of the plastic.

Discoloration: A noticeable change in the color of the plastic, often yellowing.

Brittleness: The plastic becomes less flexible and more prone to cracking or shattering.

Swelling or Softening: A change in the texture and dimensions of the plastic.

Loss of Transparency: Clear plastics may become cloudy or opaque.

Troubleshooting Guide: Identifying and Mitigating
Plastic Degradation
This guide will help you diagnose and address potential issues with your lab plastics due to

Diversol Bx exposure.
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Caption: Troubleshooting workflow for identifying and addressing plastic degradation.

Quantitative Data Summary: Chemical Compatibility
of Lab Plastics
The following table summarizes the chemical resistance of common lab plastics to sodium

hypochlorite, the active ingredient in Diversol Bx. Ratings are compiled from various sources

and should be used as a general guideline. It is crucial to perform specific testing for your

application.
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Plastic Type
Chemical
Agent

Concentrati
on

Temperatur
e

Resistance
Rating

Potential
Effects

Polypropylen

e (PP)

Sodium

Hypochlorite
<20% Ambient A - Excellent

Negligible

effect

100% Ambient B - Good

Minor effect,

some

swelling

possible

Polycarbonat

e (PC)

Sodium

Hypochlorite
<20% Ambient C - Fair/Minor

Softening,

loss of

strength,

swelling may

occur

15% Ambient
D -

Unsuitable

Not

recommende

d for any use

100% Ambient N/A

Information

not available,

likely severe

attack

Polystyrene

(PS)

Sodium

Hypochlorite
Not specified 20°C Resistant

No to slight

effect

Ratings Legend:

A - Excellent: No attack, negligible effect on mechanical properties.

B - Good: Slight attack by absorption, some swelling and a small reduction in mechanical

properties likely.

C - Fair/Minor: Moderate attack or appreciable absorption. Material will have a limited life.

D - Unsuitable: Material will decompose or dissolve in a short time.[12]
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Resistant: No to slight effect.[11]

Experimental Protocols for Assessing Chemical
Compatibility
For rigorous evaluation of the long-term effects of Diversol Bx on your specific lab plastics, the

following standardized experimental protocols are recommended.

Immersion Testing (Based on ASTM D543)
Objective: To determine the changes in physical and mechanical properties of plastics after

immersion in a chemical reagent.[13][14][15][16][17]

Methodology:

Specimen Preparation: Prepare at least five test specimens of the plastic material to be

evaluated. Standard shapes like tensile bars or disks are recommended.

Initial Measurements: Before exposure, carefully measure and record the weight, dimensions

(length, width, thickness), and appearance (color, transparency) of each specimen. If

possible, conduct baseline mechanical tests (e.g., tensile strength, elongation) on a control

set of specimens.

Chemical Exposure: Prepare the Diversol Bx solution to the concentration used in your

laboratory. Completely immerse the test specimens in the solution within a sealed container.

Controlled Conditions: Maintain the container at a controlled temperature, typically ambient

laboratory temperature or an elevated temperature to simulate accelerated aging. The

duration of immersion should be predetermined (e.g., 24 hours, 7 days, 30 days).

Post-Exposure Evaluation: After the specified exposure time, carefully remove the

specimens from the solution, rinse with deionized water, and gently pat dry.

Final Measurements: Re-measure and record the weight, dimensions, and appearance of

the exposed specimens.
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Mechanical Testing: Conduct mechanical tests (e.g., tensile strength, elongation) on the

exposed specimens and compare the results to the control group.

Data Analysis: Calculate the percentage change in weight and dimensions. Document any

changes in appearance (e.g., crazing, discoloration). Analyze the changes in mechanical

properties to determine the extent of degradation.

Environmental Stress Cracking (ESC) Test (Based on
ISO 4599)
Objective: To evaluate the susceptibility of a plastic material to cracking when exposed to a

chemical environment while under mechanical stress.[18][19][20]

Methodology:

Specimen Preparation: Use standard test bars of the plastic material.

Applying Stress: Place the test bars in specialized fixtures that bend them to a specific strain

level (e.g., 0.5%, 1.0%, 1.5%). An unstrained set of bars should be used as a control.

Chemical Application: Apply the Diversol Bx solution to the area of the test bars

experiencing the highest strain. This can be done through continuous immersion or by

applying a saturated gauze.

Exposure Period: Maintain the specimens under constant strain and chemical exposure for a

specified period, typically seven days.

Analysis: After the exposure period, remove the bars from the fixtures and visually inspect

them for any signs of cracking, crazing, or other forms of degradation. The severity of the

chemical's effect as a stress-cracking agent can be determined by the extent of the damage

at different strain levels.

Understanding the Degradation Pathway
The following diagram illustrates the logical relationship of factors that contribute to the

degradation of lab plastics when exposed to cleaning agents like Diversol Bx.
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Caption: Factors leading to the degradation of lab plastics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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